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Compound of Interest

Compound Name: Vicriviroc

Cat. No.: B7856022

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vicriviroc, also known as SCH 417690, is a potent and selective antagonist of the C-C
chemokine receptor type 5 (CCR5). As a key co-receptor for macrophage-tropic (R5) strains of
Human Immunodeficiency Virus-1 (HIV-1), CCRS5 is a critical target for antiretroviral therapy.[1]
[2][3] Vicriviroc allosterically binds to a hydrophobic pocket on the CCR5 receptor, inducing a
conformational change that prevents the binding of the viral glycoprotein gp120 and
subsequent viral entry into host cells.[4][5] Accurate and consistent preparation of vicriviroc
stock solutions is paramount for reliable and reproducible results in various in vitro and in vivo
experimental settings. Dimethyl sulfoxide (DMSO) is a common solvent for dissolving
vicriviroc for research purposes.

Data Presentation

Quantitative data for the preparation of vicriviroc maleate stock solutions in DMSO are
summarized below.
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Property Value Unit Notes
Molecular Weight
o 533.63 g/mol
(Vicriviroc free base)
. Use this for
Molecular Weight ) o
649.7 g/mol calculations if using

(Vicriviroc maleate)
the maleate salt.

Ultrasonic assistance

may be required for

Solubility in DMSO >76.96 mM ) )
higher concentrations.
[6]
A 10 mM stock is
Recommended Stock commonly used and
, 10-50 mM ]
Concentration commercially

available.[6][7]

-20°C for short-term ] )
Aliquot to avoid

Storage of Stock (<1 month) or -80°C
) repeated freeze-thaw
Solution for long-term (<6
cycles.[6]
months)

Experimental Protocols

Preparation of a 10 mM Vicriviroc Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of vicriviroc maleate in
DMSO.

Materials:
 Vicriviroc maleate powder
e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

¢ Microcentrifuge tubes or cryogenic vials

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.medchemexpress.com/Vicriviroc-maleate.html
https://www.medchemexpress.com/Vicriviroc-maleate.html
https://smallmolecules.com/product/599179-03-0-apexbio-vicriviroc-maleate-10mm-in-1ml-dmso/
https://www.medchemexpress.com/Vicriviroc-maleate.html
https://www.benchchem.com/product/b7856022?utm_src=pdf-body
https://www.benchchem.com/product/b7856022?utm_src=pdf-body
https://www.benchchem.com/product/b7856022?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7856022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparations:

o Allow the vicriviroc maleate powder container to equilibrate to room temperature before
opening to prevent condensation.

o Ensure the analytical balance is calibrated and level.

Weighing Vicriviroc Maleate:

o Carefully weigh out 6.5 mg of vicriviroc maleate powder and place it into a sterile
microcentrifuge tube. Calculation: 10 mmol/L * 1 L/1000 mL * 1 mL * 649.7 g/mol =
0.0006497 g = 0.65 mg for 100 pL. For 1 mL, this would be 6.497 mg, rounded to 6.5 mg
for practical weighing.

Solvent Addition:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the vicriviroc
maleate powder.

Dissolution:

o Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution to ensure that all the powder has completely dissolved. If
particulates remain, brief sonication in a water bath can be applied.

Aliquoting and Storage:
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o To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile microcentrifuge tubes or
cryogenic vials.

o Clearly label each aliquot with the compound name, concentration (10 mM), solvent
(DMSO), and date of preparation.

o For short-term storage (up to 1 month), store the aliquots at -20°C.[6]

o For long-term storage (up to 6 months), store the aliquots at -80°C.[6]
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Caption: Mechanism of HIV-1 entry inhibition by vicriviroc.

Experimental Workflow: Using Vicriviroc in an Antiviral
Assay
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Caption: Workflow for an in vitro HIV-1 antiviral activity assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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